mGluR
  • VU0029251
    VU0029251
    • Cat. No.:
    • B163297
    • CAS No.:
    • 330819-85-7
    • Molecular Formula:
    • C10H11N3S2
    • Molecular Weight:
    • 237.3 g/mol
    Description
    VU0029251 is a partial antagonist of metabotropic glutamate receptor 5 (mGluR5;  Ki = 1.07 µM). It inhibits calcium mobilization induced by glutamate in HEK293 cell membranes expressing rat mGluR5 (IC50 = 1...
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  • Auglurant
    Auglurant
    • Cat. No.:
    • B605684
    • CAS No.:
    • 1396337-04-4
    • Molecular Formula:
    • C16H12FN5O2
    • Molecular Weight:
    • 325.30 g/mol
    Description
    a negative allosteric modulator of mGlu5 receptors;  structure in first source
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  • GRN-529
    GRN-529
    • Cat. No.:
    • B607731
    • CAS No.:
    • 1253291-12-1
    • Molecular Formula:
    • C22H15F2N3O2
    • Molecular Weight:
    • 391.4 g/mol
    Description
    an mGluR5 antagonist;  structure in first source
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  • Basimglurant
    Basimglurant
    • Cat. No.:
    • B1279451
    • CAS No.:
    • 802906-73-6
    • Molecular Formula:
    • C18H13ClFN3
    • Molecular Weight:
    • 325.8 g/mol
    Description
    Basimglurant has been used in trials studying the diagnostic and treatment of Depression, Fragile X Syndrome, and Major Depressive Disorder.
    BASIMGLURANT is a small molecule drug with a maximum clinical trial...
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  • (S)-MCPG
    (S)-MCPG
    • Cat. No.:
    • B1662472
    • CAS No.:
    • 150145-89-4
    • Molecular Formula:
    • C10H11NO4
    • Molecular Weight:
    • 209.20 g/mol
    Description
    (S)-alpha-methyl-4-carboxyphenylglycine is a non-proteinogenic alpha-amino acid that is alanine in which the alpha-hydrogen is replaced by a 4-carboxyphenyl group (the S-enantiomer). It is a non-selective group ...
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  • (S)-3,5-DHPG
    (S)-3,5-DHPG
    • Cat. No.:
    • B1670617
    • CAS No.:
    • 162870-29-3
    • Molecular Formula:
    • C8H9NO4
    • Molecular Weight:
    • 183.16 g/mol
    Description
    (S)-3,5-dihydroxyphenylglycine is a glycine derivative that is L-alpha-phenylglycine substituted at positions 3 and 5 on the phenyl ring by hydroxy groups. It is a member of resorcinols and a non-proteinogenic L...
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  • Adx 10059
    Adx 10059
    • Cat. No.:
    • B1678816
    • CAS No.:
    • 757950-09-7
    • Molecular Formula:
    • C15H13FN2
    • Molecular Weight:
    • 240.27 g/mol
    Description
    ADX10059 is a metabotropic glutamate receptor 5 (mGluR5) negative allosteric modulator (NAM). The orally available small molecule drug candidate, which is highly specific for mGluR5, was discovered at Addex in ...
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  • CVN636
    CVN636
    • Cat. No.:
    • B10862078
    • CAS No.:
    • 2226732-62-1
    • Molecular Formula:
    • C19H20FNO4S
    • Molecular Weight:
    • 377.4 g/mol
    Description
    CVN636 is a useful research compound. Its molecular formula is C19H20FNO4S and its molecular weight is 377.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CVN636 suitable for many research...
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  • ADX88178
    ADX88178
    • Cat. No.:
    • B15617535
    • CAS No.:
    • Molecular Formula:
    • C12H12N6S
    • Molecular Weight:
    • 272.33 g/mol
    Description
    ADX88178 is a useful research compound. Its molecular formula is C12H12N6S and its molecular weight is 272.33 g/mol. The purity is usually 95%.
    BenchChem offers high-quality ADX88178 suitable for many resea...
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  • mGluR3 modulator-1
    mGluR3 modulator-1
    • Cat. No.:
    • B15619601
    • CAS No.:
    • Molecular Formula:
    • C16H21N3O
    • Molecular Weight:
    • 271.36 g/mol
    Description
    MGluR3 modulator-1 is a useful research compound. Its molecular formula is C16H21N3O and its molecular weight is 271.36 g/mol. The purity is usually 95%.
    BenchChem offers high-quality mGluR3 modulator-1 sui...
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